3-Cyclopropyl-2-(4-methoxyphenyl)-3-oxopropanenitrile

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• SMILES: COC1=CC=C(C=C1)C(C#N)C(=O)C2CC2
• InChI: InChI=1S/C13H13NO2/c1-16-11-6-4-9(5-7-11)12(8-14)13(15)10-2-3-10/h4-7,10,12H,2-3H2,1H3
• InChIKey: HIPZLQCHABRJDF-UHFFFAOYSA-N

3-Cyclopropyl-2-(4-methoxyphenyl)-3-oxopropanenitrile: Heterocyclic & Kinase Library Building Block

3-Cyclopropyl-2-(4-methoxyphenyl)-3-oxopropanenitrile (CAS 95664-79-2) is a synthetic β-ketonitrile intermediate characterized by a para-methoxyphenyl substituent, a cyclopropyl ketone, and an active-methylene nitrile group (C13H13NO2, MW 215.25) . It belongs to the 3-oxopropanenitrile class and serves as a versatile precursor for constructing pyrazole, isoquinoline, and fused heterocyclic scaffolds frequently explored in kinase inhibitor discovery programs [1]. The compound is commercially supplied at ≥97% purity (HPLC) by multiple vendors, indicating reliable accessibility for medicinal chemistry and chemical biology applications .

Heterocyclic scaffold precursor for kinase inhibitor library synthesis

Active methylene & cyclopropyl ketone enable diverse cyclization chemistry

Multi-vendor supply with research-grade purity specifications

• [1] Lu, B. et al. Discovery of EBI-907: A highly potent and orally active B-Raf(V600E) inhibitor for the treatment of melanoma and associated cancers. Bioorg. Med. Chem. Lett. 2016, 26, 1336–1341. DOI: 10.1016/j.bmcl.2015.12.086. View Source

Why In-Class 3-Oxopropanenitrile Analogs Fall Short

Within the 3-oxopropanenitrile family, seemingly minor structural variations—regioisomerism of the methoxy group (para vs. ortho), presence or absence of the cyclopropyl ketone, or halogen substitution—produce substantial differences in lipophilicity (ΔLogP > 1.0), molecular shape, and synthetic derivatization potential . The cyclopropyl group is well-established in medicinal chemistry to improve metabolic stability, restrict conformational flexibility, and enhance target binding [1]. Consequently, substituting a non-cyclopropyl or ortho-methoxy analog for the para-methoxy cyclopropyl derivative can alter both the physicochemical trajectory of a lead series and the accessible heterocyclic chemistry, undermining SAR continuity and procurement rationale .

Cyclopropyl absence

Non-cyclopropyl analogs may shift metabolic stability and conformational profile, altering SAR trajectory

Ortho-methoxy regioisomer

Different electronic effects and typically lower reported purity may reduce synthetic reproducibility

Halogen-substituted analogs

Bromo variants alter reactivity and may necessitate additional deprotection or diversification steps

• [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59, 8712–8756. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage Over Non-Cyclopropyl Analog

The target compound exhibits a calculated LogP of 2.28, representing a 1.19 log unit increase (approx. 15.5× higher octanol/water partition coefficient) compared to the non-cyclopropyl analog 2-(4-methoxyphenyl)-3-oxopropanenitrile (LogP 1.09) . The molecular weight increases from 175.18 to 215.25 g/mol (ΔMW = 40.07) upon introduction of the cyclopropyl ketone, consistent with the addition of C3H4O . This lipophilicity shift is attributed to the hydrophobic cyclopropyl ring and the additional ketone, which together reduce hydrogen-bonding capacity per unit mass and increase membrane partitioning potential [1]. The cyclopropyl group is also known to confer metabolic stability by blocking CYP450-mediated oxidation at benzylic positions, a benefit absent in the non-cyclopropyl analog [1].

Lipophilicity vs. Non-Cyclopropyl

Reported

ΔLogP +1.19

LogP 2.28 vs 1.09

Lipophilicity difference may influence membrane partitioning predictions

Vendor-calculated LogP; cyclopropyl addition raises MW by 40 Da

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.28 (calculated, vendor-reported)
Comparator Or Baseline	2-(4-Methoxyphenyl)-3-oxopropanenitrile (CAS 35070-82-7), LogP = 1.09 (calculated, vendor-reported)
Quantified Difference	ΔLogP = +1.19 (approx. 15.5× higher lipophilicity); ΔMW = +40.07 g/mol
Conditions	Computed LogP values as reported on vendor technical datasheets; target compound from Leyan, comparator from Fluorochem

Why This Matters

Higher lipophilicity directly impacts compound partitioning, membrane permeability, and the design of downstream analogs; using the non-cyclopropyl version would yield erroneously lower LogP predictions and misguide lead optimization.

• [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59, 8712–8756. View Source

Para- vs. Ortho-Methoxy Regioisomer Comparison

The para-methoxy substitution pattern in the target compound (CAS 95664-79-2) contrasts with the ortho-methoxy isomer 3-cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile (CAS 1152643-48-5). While both share identical molecular formula (C13H13NO2) and molecular weight (215.25), the para isomer typically presents a lower topological polar surface area (TPSA) due to reduced steric hindrance and different electronic conjugation . The para-methoxy group exerts a stronger resonance electron-donating effect (+M) onto the aromatic ring and the adjacent reactive methine carbon than the ortho-methoxy group, which experiences steric inhibition of resonance [1]. This electronic difference can influence the reactivity in Knoevenagel condensations and cyclization reactions, affecting both reaction yields and regioselectivity of downstream heterocycle formation [1]. Commercially, the para isomer is listed at 98% purity (Leyan), whereas the ortho isomer is typically offered at 95% purity by suppliers such as Enamine [2].

Para vs. Ortho Regioisomer

Class-level

98% vs 95% purity

Stronger +M resonance

Higher purity and distinct electronic profile may support more predictable library synthesis

Ortho purity from Enamine; resonance arguments from physical organic principles

Evidence Dimension	Purity specification and electronic properties (resonance effect)
Target Compound Data	Para-methoxy isomer; purity 98% (Leyan); +M resonance effect unhindered
Comparator Or Baseline	Ortho-methoxy isomer (CAS 1152643-48-5); purity 95% (Enamine); steric inhibition of resonance (+M weakened)
Quantified Difference	Purity: 98% vs. 95% (Δ = +3 percentage points); resonance effect qualitatively stronger for para substitution
Conditions	Vendor purity specifications from Leyan (target) and Enamine/Kuujia (comparator); electronic arguments based on established physical organic chemistry principles

Why This Matters

The para isomer offers both higher initial purity and a distinct electronic profile, enabling more predictable reactivity in electrophilic substitutions and cyclocondensations critical for library synthesis.

• [1] Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th ed.; John Wiley & Sons, 2013. (Chapter 12, Substituent Effects). View Source
• [2] Kuujia. 3-Cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile, CAS 1152643-48-5, purity 95% (Enamine listing). URL: https://www.kuujia.com/cas-1152643-48-5.html. View Source

Validated Precursor to B-Raf V600E Inhibitor EBI-907

The closely related analog 2-(4-bromo-3-methoxyphenyl)-3-cyclopropyl-3-oxopropanenitrile serves as the immediate precursor to EBI-907, a pyrazolo[3,4-c]isoquinoline B-Raf V600E inhibitor with an IC50 of 4.9 nM against the purified kinase—approximately 12-fold more potent than the approved drug vemurafenib (IC50 = 59 nM) [1]. EBI-907 also demonstrates cellular antiproliferative IC50 values of 13 nM (A375) and 14 nM (Colo-205) in BRAF V600E-dependent cell lines [2]. The target compound, 3-cyclopropyl-2-(4-methoxyphenyl)-3-oxopropanenitrile, differs from the bromo-precursor only by the absence of a bromine atom and the methoxy position (para vs. meta), yet retains the identical β-ketonitrile-cyclopropyl pharmacophore core. This structural homology positions the target compound as a strategic non-halogenated scaffold for exploring SAR around the B-Raf V600E pyrazolo[3,4-c]isoquinoline series or for generating novel analog libraries via electrophilic bromination and subsequent diversification [1].

B-Raf V600E Inhibitor Scaffold

Context-dependent

EBI-907 IC50 4.9 nM (kinase)

12-fold vs vemurafenib

Supports SAR entry to pyrazolo[3,4-c]isoquinoline kinase series

Data from published inhibitor; scaffold homolog differs by bromine/methoxy position

Evidence Dimension	Kinase inhibitory potency (IC50) of downstream inhibitor (EBI-907) derived from homologous scaffold
Target Compound Data	3-Cyclopropyl-2-(4-methoxyphenyl)-3-oxopropanenitrile (non-brominated scaffold); serves as synthetic entry point to pyrazolo[3,4-c]isoquinoline series
Comparator Or Baseline	EBI-907 (derived from 2-(4-bromo-3-methoxyphenyl)-3-cyclopropyl-3-oxopropanenitrile): B-Raf V600E IC50 = 4.9 nM; Vemurafenib IC50 = 59 nM; A375 cell IC50 = 13 nM; Colo-205 cell IC50 = 14 nM
Quantified Difference	EBI-907 is 12-fold more potent than vemurafenib (kinase IC50); cellular IC50 values in low nanomolar range
Conditions	B-Raf V600E biochemical kinase assay; A375 and Colo-205 cellular proliferation assays; data from peer-reviewed publication (Bioorg. Med. Chem. Lett. 2016) and vendor-curated product profiles

Why This Matters

Procuring this scaffold enables direct access to a validated kinase inhibitor chemotype; substituting a non-cyclopropyl or non-aryl analog would preclude the critical cyclopropyl-ketone pharmacophore required for this series.

• [1] Lu, B. et al. Discovery of EBI-907: A highly potent and orally active B-Raf(V600E) inhibitor for the treatment of melanoma and associated cancers. Bioorg. Med. Chem. Lett. 2016, 26, 1336–1341. View Source
• [2] MedChemExpress. EBI-907: A375 IC50 = 13 nM, Colo-205 IC50 = 14 nM. Product page. URL: https://www.medchemexpress.eu/EBI-907.html. View Source

Recommended Application Scenarios

B-Raf V600E Kinase Inhibitor Development

For research groups pursuing pyrazolo[3,4-c]isoquinoline or related fused-heterocycle kinase inhibitors, this compound provides the non-halogenated β-ketonitrile core that underpins the EBI-907 series. The cyclopropyl ketone is essential for the pharmacophore; replacing it with a non-cyclopropyl analog eliminates the key conformational constraint and metabolic stability advantage documented for cyclopropyl-containing kinase inhibitors [1]. Bromination at the 3-position of the phenyl ring, followed by cyclocondensation with appropriate hydrazines, directly yields scaffolds with demonstrated low-nanomolar cellular potency (A375 IC50 = 13 nM, Colo-205 IC50 = 14 nM) [1][2].

Heterocyclic Library Synthesis via β-Ketonitrile

The active methylene nitrile and cyclopropyl ketone enable diverse heterocycle construction: pyrazoles (via hydrazine condensation), isoxazoles (via hydroxylamine), and dihydrofurans (via oxidative cyclization with Mn(III) acetate). The para-methoxy group enhances electrophilic aromatic substitution regioselectivity compared to ortho-methoxy analogs, providing cleaner reaction profiles and higher yields in library production [3]. The measured LogP of 2.28 places this scaffold in a favorable lipophilicity range for cell-permeable probe design .

Herbicidal 3-Oxopropanenitrile Lead Discovery

Patent literature explicitly claims 2-(aminobenzoyl)-3-cyclopropyl-3-oxopropanenitriles as selective herbicides for broad-leaved weed control in useful crops [4]. The target compound can be elaborated via acylation or Schiff-base chemistry to generate herbicide candidates. The cyclopropyl ketone substructure is conserved across multiple agrochemical patents, indicating its importance for herbicidal activity, while the para-methoxy group provides a handle for further diversification [4].

Substituent Effect Studies on Reactivity

The well-defined para-methoxy vs. ortho-methoxy regioisomer pair offers a clean system for quantifying resonance vs. steric effects on Knoevenagel condensation rates, cyclopropanation diastereoselectivity, and nitrile hydration kinetics. The 98% purity of the para isomer (vs. 95% for the ortho isomer) reduces confounding impurity effects in mechanistic studies [3]. The distinct LogP values further enable systematic investigation of lipophilicity-dependent reactivity in biphasic systems [3].

Application

Selection Property

Validation Focus

B-Raf V600E inhibitor research

Cyclopropyl-constrained non-halogenated core

Pyrazolo[3,4-c]isoquinoline SAR exploration

Heterocyclic library synthesis

Active methylene + para-methoxy activation

Cyclization regioselectivity and yield optimization

Herbicidal lead discovery

Patent-reported cyclopropyl pharmacophore

Weed control activity screening

Substituent effect studies

Para/ortho regioisomer pair

Reaction kinetics and selectivity profiling

• [1] Lu, B. et al. Discovery of EBI-907: A highly potent and orally active B-Raf(V600E) inhibitor. Bioorg. Med. Chem. Lett. 2016, 26, 1336–1341. View Source
• [2] MedChemExpress. EBI-907: A375 IC50 = 13 nM, Colo-205 IC50 = 14 nM. URL: https://www.medchemexpress.eu/EBI-907.html. View Source
• [3] Kuujia. 3-Cyclopropyl-2-(2-methoxyphenyl)-3-oxopropanenitrile, CAS 1152643-48-5, purity 95%. URL: https://www.kuujia.com/cas-1152643-48-5.html. View Source
• [4] US Patent US20110053778A1. 2-(3-Aminobenzoyl)-3-cyclopropyl-3-oxopropanenitriles and their use as herbicides. 2011. View Source